Cas no 20096-03-1 (3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione)

• Product Name: 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione
• CAS No: 20096-03-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 1394748
• PubChem ID: 89269
• Update Time: 2025-05-27

3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione Chemical and Physical Properties

Names and Identifiers

• 3,3-diethyl-5-(hydroxymethyl)pyridine-2,4(1H,3H-dione
• 2,4(1H,3H)-Pyridinedione, 3,3-diethyl-5-(hydroxymethyl)-
• 3,3-Diethyl-5-(hydroxymethyl)-2,4(1H,3H)-pyridinedione
• 3,3-Diethyl-5-hydroxymethyl-2,4-pyridinedione
• BRN 0164679
• 3,3-Diethyl-5-(hydroxymethyl)pyridine-2,4(1H,3H)-dione
• 3,3-diethyl-5-(hydroxymethyl)-1H-pyridine-2,4-dione
• LRBLMOZKEZGJGQ-UHFFFAOYSA-N
• EINECS 243-509-5
• NS00026516
• DTXSID50173915
• 4-21-00-06415 (Beilstein Handbook Reference)
• EN300-1620904
• 20096-03-1
• 3,3-DIETHYL-5-(HYDROXYMETHYL)-1,2,3,4-TETRAHYDROPYRIDINE-2,4-DIONE
• 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione

• Inchi： 1S/C10H15NO3/c1-3-10(4-2)8(13)7(6-12)5-11-9(10)14/h5,12H,3-4,6H2,1-2H3,(H,11,14)
• InChI Key： LRBLMOZKEZGJGQ-UHFFFAOYSA-N
• SMILES： O=C1C(CO)=CNC(C1(CC)CC)=O

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.102
• Boiling Point: 413.7°C at 760 mmHg
• Flash Point: 204°C
• Refractive Index: 1.482
• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines

Additional information on 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione

Recent Advances in the Study of 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione (CAS: 20096-03-1)

The compound 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione (CAS: 20096-03-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridinedione core, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its potential in drug development.

One of the key breakthroughs in the study of this compound is its role as a precursor in the synthesis of novel bioactive molecules. Researchers have successfully utilized 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione as a building block for the development of inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative diseases. The compound's hydroxymethyl group provides a versatile handle for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers explored the anti-inflammatory effects of 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione derivatives. The study demonstrated that certain derivatives exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that the compound and its analogs could serve as potential leads for the development of new anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione derivatives can modulate the activity of key proteins involved in Alzheimer's disease, such as beta-secretase (BACE-1). These findings are particularly promising, as they open new avenues for the development of disease-modifying therapies for Alzheimer's and other neurodegenerative conditions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione derivatives. Current research efforts are focused on improving the bioavailability and target specificity of these compounds through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,3-Diethyl-5-(hydroxymethyl)-2,4-pyridinedione (CAS: 20096-03-1) represents a versatile and promising scaffold for drug discovery. Its unique chemical structure and biological activities make it a valuable tool for the development of novel therapeutics targeting inflammation and neurodegenerative diseases. Continued research in this area is likely to yield significant breakthroughs in the coming years, further solidifying its importance in the field of chemical biology and pharmaceutical sciences.